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Compound of Interest

Compound Name: Catechol-13C6

Cat. No.: B142630

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Catechol-13C6, a stable isotope-labeled
compound crucial for a variety of research applications. This document covers its commercial
availability and pricing, details its role in metabolic studies, and provides generalized
experimental protocols for its use.

Introduction to Catechol-13C6

Catechol-13C6 is a form of catechol in which all six carbon atoms on the benzene ring have
been replaced with the heavy isotope, carbon-13. This isotopic labeling makes it an invaluable
tracer for metabolic and mechanistic studies, particularly in the investigation of pathways
involving catecholamines and other phenolic compounds. Unlike radioactive isotopes, stable
isotopes like 13C are non-radioactive, making them safer to handle and suitable for in vivo
studies in humans. The primary application of Catechol-13C6 lies in its use as an internal
standard in mass spectrometry-based quantification and for tracing the metabolic fate of
catechol and its derivatives in complex biological systems.

Commercial Availability and Pricing

Catechol-13C6 is available from several specialized chemical suppliers. The pricing and
available quantities vary by vendor. Below is a summary of representative suppliers and their
offerings. Please note that prices are subject to change and it is recommended to inquire
directly with the suppliers for the most current information.
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Available
. Product CAS Molecular Molecular . .
Supplier . Quantitie Price
Number Number Formula Weight
S
BOC BLP- 115881- 116.07 _ .
) 13C6He602 Inquire Inquire[1]
Sciences 016015 16-8 g/mol
Cambridge
Isotope CLM-1520- 115881- 116.07 )
) 13C6H602 Inquire $470[2]
Laboratorie 1 16-8 g/mol
s, Inc.
€177.00
(Img),
o 1img, €914.00
CymitQuim  115881- 116.07
) CeHeO2 10mg, (10mg),
ica 16-8 g/mol
2500ug €275.00
(2500u9)
[3]
LGC TRC- 115881- 116.07 1mg, 2.5 Inquire[4]
13C6 He O2
Standards C215177 16-8 g/mol mg, 10 mg [5]

Applications in Research

The primary utility of Catechol-13C6 lies in its application as a tracer in metabolic studies,
particularly those involving phenolic compounds. It allows for the precise tracking of catechol
and its derivatives through complex biological systems. For example, it has been employed to
investigate dopamine catabolism.

Stable isotope labeling, in general, has become an indispensable tool in both mechanistic and
metabolic investigations. Unlike techniques that provide a static snapshot of metabolite
concentrations, stable isotope tracers offer dynamic information about metabolic flux, revealing
the rates at which molecules are synthesized and broken down. This has been instrumental in
advancing our understanding of the metabolism of crucial biomolecules.

Experimental Protocols
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While specific experimental designs will vary based on the research question, a general
workflow for utilizing Catechol-13C6 in a metabolomics study is outlined below.

General Workflow for Stable Isotope Labeling in
Metabolomics

A common application for Catechol-13C6 is in stable isotope labeling (SIL) based
metabolomics research. This workflow enhances metabolite annotation and provides an
internal standard for quantification.

Experimental Workflow for Isotope Labeling in Metabolomics
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bolite Peak Detection &

Click to download full resolution via product page

Caption: A generalized workflow for a metabolomics experiment using a stable isotope-labeled
tracer like Catechol-13C6.

Detailed Methodologies

1. Introduction of Labeled Compound:

e Invivo: For animal studies, Catechol-13C6 can be administered through various routes
(e.g., oral gavage, intravenous injection). The dosage and timing will depend on the specific
metabolic pathway and organism being studied.

« Invitro: For cell culture experiments, Catechol-13C6 is added to the culture medium at a
known concentration.

2. Sample Collection and Metabolite Extraction:
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o At predetermined time points, biological samples (e.g., plasma, urine, tissues, cells) are
collected.

» Metabolism is quenched rapidly, often using cold methanol or other organic solvents, to
prevent further enzymatic activity.

» Metabolites are then extracted from the samples using appropriate solvent systems (e.g.,
methanol/water, acetonitrile/water).

3. Mass Spectrometry Analysis:

e The extracted metabolites are analyzed by a high-resolution mass spectrometer, typically
coupled with liquid chromatography (LC-MS) for separation.

e The mass spectrometer is set to detect the mass-to-charge ratios (m/z) of the unlabeled
(endogenous) catechol and its metabolites, as well as the 13C-labeled counterparts.

4. Data Analysis:

e The data is processed to identify and quantify the different isotopologues (molecules that
differ only in their isotopic composition).

o The ratio of labeled to unlabeled metabolites provides information on the rate of metabolic
conversion (flux).

Signaling Pathways

Catechol is a precursor to catecholamines, a class of neurotransmitters and hormones that
includes dopamine, norepinephrine, and epinephrine. These molecules are involved in a wide
range of physiological and pathological processes.

Catecholamine Biosynthesis and Metabolism

The synthesis of catecholamines begins with the amino acid tyrosine. The metabolic
breakdown of catecholamines is primarily carried out by two enzymes: monoamine oxidase
(MAO) and catechol-O-methyltransferase (COMT).

Catecholamine Metabolism Pathway
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Caption: A simplified diagram of the catecholamine biosynthesis and metabolism pathway.
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By using Catechol-13C6, researchers can trace the flow of the labeled carbon atoms through
these pathways, providing quantitative data on the activity of enzymes like COMT and MAO
under various physiological or pathological conditions. This information is critical for
understanding the dysregulation of catecholamine signaling in diseases such as hypertension,
heart failure, anxiety, and neurodegenerative disorders.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b142630?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK507716/
https://www.benchchem.com/product/b142630?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4098048/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4098048/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01366/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01366/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01366/full
https://www.creative-proteomics.com/resource/stable-isotope-metabolomics.htm
https://www.creative-proteomics.com/resource/stable-isotope-metabolomics.htm
https://www.researchgate.net/publication/8393520_Catecholamine_Metabolism_A_Contemporary_View_with_Implications_for_Physiology_and_Medicine
https://orgsyn.org/demo.aspx?prep=CV1P0149
https://www.ncbi.nlm.nih.gov/books/NBK507716/
https://www.benchchem.com/product/b142630#catechol-13c6-price-and-availability
https://www.benchchem.com/product/b142630#catechol-13c6-price-and-availability
https://www.benchchem.com/product/b142630#catechol-13c6-price-and-availability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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